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Compound of Interest

Compound Name: 3-Bromofuran-2-carbaldehyde

Cat. No.: B086034

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and

synthesis of 3-Bromofuran-2-carbaldehyde, a key intermediate in organic synthesis. Its dual

functionality, featuring a reactive bromine atom and an aldehyde group, makes it a versatile

building block for the construction of complex molecular architectures, particularly in the fields

of pharmaceuticals and agrochemicals.

Core Chemical Data

The fundamental molecular properties of 3-Bromofuran-2-carbaldehyde are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property

Value

Molecular Formula

C5H3Bro2[1][2][3]

Molecular Weight 174.98 g/mol [1][4][5]
CAS Number 14757-78-9[1][2][3]

3-Bromo-2-furaldehyde, 3-Bromo-2-formylfuran,
Synonyms

3-Bromofuran-2-carboxaldehyde[1]
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Experimental Protocols

A validated experimental protocol for the synthesis of 3-Bromofuran-2-carbaldehyde is
detailed below. This procedure provides a reliable method for the laboratory-scale preparation
of this compound.

Synthesis of 3-Bromofuran-2-carbaldehyde

Principle: This synthesis involves the formylation of 3-bromofuran using a strong base (lithium
diisopropylamide, LDA) to generate a highly reactive organolithium intermediate, which is then
guenched with N,N-dimethylformamide (DMF) to introduce the aldehyde functionality.

Materials:

3-bromofuran (1.00 g, 6.80 mmol)

e Lithium diisopropylamide (LDA), freshly prepared (6.80 mmol)
e N,N-dimethylformamide (DMF) (0.56 mL, 7.20 mmol)

o Tetrahydrofuran (THF), anhydrous

o Ethyl acetate (EtOAC)

o Water

e Brine

e Magnesium sulfate (MgS0O4)

 Silica gel for column chromatography

Procedure:[2]

o Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve freshly prepared
LDA (6.80 mmol) in anhydrous THF (4 mL). Cool the solution to -78 °C using a dry
ice/acetone bath.
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» Addition of 3-bromofuran: Slowly add a solution of 3-bromofuran (1.00 g, 6.80 mmol) in
anhydrous THF (5 mL) to the LDA solution at -78 °C. Stir the mixture for 15 minutes at this
temperature.

o Formylation: Add a solution of DMF (0.56 mL, 7.20 mmol) in anhydrous THF (2 mL) dropwise
to the reaction mixture. The resulting mixture is stirred for 1 hour at -78 °C.

o Warming and Quenching: Allow the reaction mixture to warm to room temperature. Quench
the reaction by adding water.

o Extraction: Extract the aqueous mixture with ethyl acetate (2 x 50 mL).

» Washing and Drying: Combine the organic extracts and wash with water and then with brine.
Dry the organic layer over anhydrous magnesium sulfate (MgSO4).

 Purification: Remove the solvent under reduced pressure. Purify the residue by column
chromatography on silica gel using a mixture of ethyl acetate and hexane (20:80) as the
eluent.

e Product Characterization: The final product is obtained as an oil which solidifies upon cooling
(0.49 g, 41% yield). The product can be characterized by mass spectrometry and NMR
spectroscopy.

Logical Relationships and Workflows

The following diagrams illustrate the key relationships and workflows associated with 3-
Bromofuran-2-carbaldehyde.
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Logical Relationship of Chemical Properties

3-Bromofuran-2-carbaldehyde

Molecular Formula
C5H3Bro2

Molecular Weight
174.98 g/mol

Click to download full resolution via product page

Caption: Chemical properties of 3-Bromofuran-2-carbaldehyde.
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Synthesis Workflow
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Caption: Experimental workflow for the synthesis of 3-Bromofuran-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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